5-(4-methylphenyl)-4-[(4-pyridinylmethylene)amino]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(4-methylphenyl)-4-(pyridin-4-ylmethylideneamino)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H13N5S/c1-11-2-4-13(5-3-11)14-18-19-15(21)20(14)17-10-12-6-8-16-9-7-12/h2-10H,1H3,(H,19,21)
• InChI Key: CJDBJWUUXGTMRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NNC(=S)N2N=CC3=CC=NC=C3
• Molecular Formula: C15H13N5S
• Molecular Weight: 295.4 g/mol

Description

5-(4-methylphenyl)-4-[(4-pyridinylmethylene)amino]-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C15H13N5S and its molecular weight is 295.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 295.08916661 g/mol and the complexity rating of the compound is 433. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

The synthesis of new 1,2,4-triazoles, including derivatives of the mentioned compound, has been extensively explored for their antimicrobial activities. For instance, Bayrak et al. (2009) synthesized various 1,2,4-triazole derivatives that underwent further chemical transformations to yield compounds with antimicrobial properties. Their study indicates that these compounds exhibited good to moderate antimicrobial activity, highlighting their potential as leads for developing new antimicrobial agents Bayrak, Demirbaş, Karaoglu, & Demirbas, 2009.

Corrosion Inhibition

Triazole derivatives have also been investigated as corrosion inhibitors. Ansari, Quraishi, and Singh (2014) examined Schiff’s bases of pyridyl substituted triazoles, including derivatives similar to the compound , as corrosion inhibitors for mild steel in acidic solutions. Their findings demonstrated high inhibition efficiency, suggesting these compounds could serve as effective corrosion inhibitors in industrial applications Ansari, Quraishi, & Singh, 2014.

Synthetic Utility for Novel Compounds

The compound and its derivatives serve as key intermediates in the synthesis of a wide range of heterocyclic compounds with potential biological activities. For example, Sarhan et al. (2008) reported the synthesis of new heterocycles starting from 3-benzyl-4-phenyl-1,2,4-triazole-5-thiol, demonstrating the compound's utility in generating novel chemical entities for further pharmacological studies Sarhan, Elsherif, Mahmoud, & Habib, 2008.